Cas no 2694-06-6 (2,3,6-Trichlorobenzoic acid methyl ester)

2,3,6-Trichlorobenzoic acid methyl ester is a chlorinated aromatic ester with applications in organic synthesis and agrochemical research. Its structure, featuring three chlorine substituents on the benzoic acid ring, enhances its reactivity and utility as an intermediate in the preparation of herbicides and other specialty chemicals. The methyl ester group improves solubility in organic solvents, facilitating further derivatization. This compound is valued for its stability and selective reactivity, making it suitable for controlled functionalization in synthetic pathways. Proper handling is required due to its potential toxicity and environmental persistence. It is typically used in research settings under controlled conditions.

2,3,6-Trichlorobenzoic acid methyl ester structure

2694-06-6 structure

Product Name:2,3,6-Trichlorobenzoic acid methyl ester

CAS No:2694-06-6

MF:C₈H₅Cl₃O₂

MW:239.48309969902

CID:914662

PubChem ID:610661

Update Time:2025-06-10

2,3,6-Trichlorobenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 2,3,6-Trichlorobenzoic acid methyl ester
- 2,3,6-Trichlorobenzoic acid methyl ester;Methyl benzoate, 2,3,6-trichloro
- AKOS017259426
- EN300-5082613
- Methyl 2,3,6-trichlorobenzoate
- 2694-06-6
- Methyl 2,3,6-trichlorobenzoate #
- 5JM9JLC9LT
- DTXSID50346248
- Methyl benzoate, 2,3,6-trichloro
- Benzoic acid, 2,3,6-trichloro-, methyl ester
- OAWDHDKEHFFNQQ-UHFFFAOYSA-N
- Inchi： 1S/C8H5Cl3O2/c1-13-8(12)6-4(9)2-3-5(10)7(6)11/h2-3H,1H3
- InChI Key： OAWDHDKEHFFNQQ-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=C(C=1C(=O)OC)Cl)Cl

Computed Properties

Exact Mass: 237.93565
Monoisotopic Mass: 237.935512g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

2,3,6-Trichlorobenzoic acid methyl ester Pricemore >>

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